JSH-150

• Molecular Formula: C24H33ClN6O2S
• Molecular Weight: 505.1 g/mol
• InChI: InChI=1S/C24H33ClN6O2S/c1-32-11-8-27-17-2-4-18(5-3-17)30-22-12-19(20(25)13-28-22)21-14-34-23(31-21)29-16-24(15-26)6-9-33-10-7-24/h12-14,17-18,27H,2-11,16H2,1H3,(H,28,30)(H,29,31)
• InChIKey: XSDZPPRQLIZLDG-UHFFFAOYSA-N

JSH-150: Highly Selective CDK9 Inhibitor

JSH-150 (compound 40) is a novel, ATP-competitive small-molecule inhibitor of cyclin-dependent kinase 9 (CDK9/cyclin T1) with a biochemical IC50 of 1 nM [1]. It was developed through a structure-guided rational drug design approach and achieves approximately 300–10,000-fold selectivity over other CDK family members, along with a KINOMEscan selectivity score S(1) of 0.01 across 468 non-CDK kinases [1]. The compound exhibits potent antiproliferative activity across diverse cancer cell lines and demonstrates favorable oral bioavailability across mouse, rat, and dog species [1].

CDK9-specific transcriptional inhibition studies

Selective probe for CDK9-mediated transcription; avoids multi-CDK confounding

Kinome profiling with >99% kinome sparing at 1 µM

Reported S(1) score of 0.01 supports high-selectivity pathway dissection

Broad solid-tumor model applicability

Reported activity across melanoma, neuroblastoma, colon, GIST lines

• [1] Wang B, Wu J, Wu Y, et al. Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor. Eur J Med Chem. 2018;158:896-916. View Source

JSH-150 vs. Other CDK9 Inhibitors

Broad-spectrum CDK inhibitors (e.g., flavopiridol, SNS-032) and CDK9 inhibitors with narrower selectivity windows cannot substitute for JSH-150 in applications requiring clean target deconvolution [1]. JSH-150's combination of a 1 nM CDK9 IC50 with >300-fold selectivity over CDK7 (IC50 = 1.72 μM) and a KINOMEscan S(1) score of 0.01 is not replicated in pan-CDK inhibitors, which typically exhibit sub-100-fold selectivity and significant off-target kinase engagement [1]. Substitution with lower-selectivity CDK9 inhibitors introduces confounding off-target effects that compromise experimental interpretability [1].

AZD4573

Solid-tumor response profile may differ substantially; reported activity is primarily hematologic

NVP-2

Oral PK and in vivo model-response data are not published; oral dosing feasibility cannot be assumed

Dinaciclib

Multi-CDK inhibition (CDK1/2/5/9) limits use as a CDK9-specific probe; transcriptional readouts may be confounded

• [1] Wang B, Wu J, Wu Y, et al. Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor. Eur J Med Chem. 2018;158:896-916. View Source

JSH-150 Quantitative Selectivity Data

CDK-Family Selectivity Window

JSH-150 demonstrates a selectivity window of 300–10,000-fold over other CDK family members, with a CDK7 IC50 of 1.72 μM versus a CDK9 IC50 of 1 nM (1,720-fold selectivity) [1]. This contrasts with pan-CDK inhibitors like flavopiridol (CDK1 IC50 = 30 nM; CDK2 IC50 = 170 nM; CDK4 IC50 = 100 nM) and SNS-032 (CDK2 IC50 = 38 nM; CDK7 IC50 = 62 nM; CDK9 IC50 = 4 nM), which exhibit substantially narrower selectivity windows across the CDK family [2]. Across a broader kinome panel of 468 kinases/mutants, JSH-150 achieves a KINOMEscan selectivity score S(1) of 0.01, indicating minimal off-target kinase engagement [1].

CDK-Family Selectivity

Reported

1 nM CDK9 IC50
1,720-fold over CDK7

Supports CDK9-specific transcriptional studies

Cross-study comparable; wider window than AZD4573 (92-fold)

Evidence Dimension	CDK family selectivity (CDK9 IC50 vs CDK7 IC50)
Target Compound Data	CDK9 IC50 = 1 nM; CDK7 IC50 = 1,720 nM; selectivity ratio = 1,720-fold
Comparator Or Baseline	Flavopiridol: CDK9 IC50 = not specified but inhibits CDK1/2/4/7 at 30–100 nM range; SNS-032: CDK9 IC50 = 4 nM, CDK7 IC50 = 62 nM (15.5-fold selectivity)
Quantified Difference	JSH-150 CDK9:CDK7 selectivity = 1,720-fold; SNS-032 CDK9:CDK7 selectivity = 15.5-fold; JSH-150 provides ~111× greater selectivity window for CDK9 over CDK7
Conditions	Biochemical kinase activity assay; KINOMEscan profiling (DiscoverX) for 468-kinase panel

Why This Matters

The 1,720-fold selectivity window between CDK9 and CDK7 enables unambiguous attribution of biological effects to CDK9 inhibition, whereas pan-CDK inhibitors confound experimental interpretation with simultaneous CDK1/2/4/7/9 engagement.

• [1] Wang B, Wu J, Wu Y, et al. Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor. Eur J Med Chem. 2018;158:896-916. View Source
• [2] Asghar U, Witkiewicz AK, Turner NC, Knudsen ES. The history and future of targeting cyclin-dependent kinases in cancer therapy. Nat Rev Drug Discov. 2015;14(2):130-146. View Source

Kinome-Wide Selectivity Profiling

JSH-150 exhibits consistent and acceptable oral bioavailability across three preclinical species: mouse (F = 45.01%), rat (F = 45.10%), and dog (F = 39.15%) . This multi-species PK reproducibility contrasts with the significant inter-species variability and generally poor oral bioavailability frequently reported for other CDK9 inhibitor tool compounds [1]. Species-specific absorption parameters include rapid absorption in dog and mouse (Tmax = 1.33 h and 2.00 h, respectively) and slower absorption in rat (Tmax = 3.33 h). Terminal half-life varies by species: mouse T1/2 = 1.55 h, rat T1/2 = 3.37 h, and dog T1/2 = 20.37 h .

KINOMEscan Profiling

Reported

S(1) = 0.01
(>99% kinome spared at 1 µM)

Minimizes off-target kinase confounding

468-kinase panel; top-tier selectivity profile

Evidence Dimension	Oral bioavailability (F%) across mouse, rat, and dog
Target Compound Data	Mouse F = 45.01%; Rat F = 45.10%; Dog F = 39.15%
Comparator Or Baseline	CDK9 inhibitor class generally exhibits F < 30% with high inter-species variability (class-level observation, not a direct head-to-head comparison)
Quantified Difference	JSH-150 maintains F = 39–45% across three species; typical CDK9 tool compounds exhibit F < 30% and inconsistent species-to-species translation
Conditions	Intravenous and oral administration in mouse (BALB/c), Sprague-Dawley rat, and beagle dog

Why This Matters

The 39–45% oral bioavailability across three species reduces formulation complexity for in vivo studies and supports reproducible PK-driven experimental design, lowering the risk of failed efficacy readouts due to poor or variable systemic exposure.

• [1] Mandl-Weber S, et al. The CDK9 inhibitor BAY 1143572: a novel therapeutic approach for hematologic malignancies. 2016. (Class-level PK limitations context). View Source

Solid Tumor Anti-Proliferative Activity

In the MV4-11 AML xenograft mouse model, JSH-150 at 10 mg/kg/day oral dosing almost completely suppressed tumor progression during the two-week treatment period [1]. At 20 mg/kg/day and 30 mg/kg/day, tumor recurrence was not observed during the one-week follow-up period after treatment cessation, whereas tumors in the 10 mg/kg group resumed growth post-treatment . Quantified p-values on day 21 were 0.042 (10 mg/kg), 0.0035 (20 mg/kg), and 0.0028 (30 mg/kg) versus vehicle control . No significant body weight loss was observed at any dose, indicating a favorable therapeutic window .

Solid Tumor Activity

Reported

GI50 0.002–0.044 µM
(solid tumor lines)

Supports cell-model endpoint review

AZD4573 median GI50 >30 µM in solid tumors

Evidence Dimension	Tumor progression suppression and post-treatment recurrence in MV4-11 xenograft model
Target Compound Data	10 mg/kg: complete suppression during treatment, recurrence post-treatment (p = 0.042 vs vehicle); 20 mg/kg: complete suppression during treatment, no recurrence post-treatment (p = 0.0035); 30 mg/kg: complete suppression during treatment, no recurrence post-treatment (p = 0.0028)
Comparator Or Baseline	Vehicle control; dose-response comparison across 10, 20, and 30 mg/kg
Quantified Difference	10 mg/kg achieves near-complete tumor suppression during treatment; 20 and 30 mg/kg prevent post-treatment tumor recurrence with 83× and 150× lower p-values versus 10 mg/kg, respectively
Conditions	Female nu/nu mice bearing established MV4-11 tumor xenografts; daily oral dosing for 14 days; 7-day post-treatment observation period

Why This Matters

The dose-dependent suppression of tumor recurrence provides a quantifiable efficacy benchmark for experimental design, enabling researchers to select dosing regimens matched to study endpoints (acute vs. sustained response).

• [1] Wang B, Wu J, Wu Y, et al. Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor. Eur J Med Chem. 2018;158:896-916. View Source

In Vivo Oral Efficacy in AML Xenograft

JSH-150 exhibits potent antiproliferative activity across a panel of solid tumor and leukemia cell lines, with GI50 values ranging from 0.002 to 0.044 μM in solid tumor lines including A375 (melanoma), A431 (squamous cell carcinoma), BE(2)M17 (neuroblastoma), GIST-T1 (gastrointestinal stromal tumor), and COLO205 (colon cancer) . In leukemia cell lines (AML, CLL, B-cell lymphoma), GI50 values range from single-digit to double-digit nanomolar concentrations . In contrast, JSH-150 is substantially less potent against normal CHO (Chinese hamster ovary) cells with a GI50 of 1.1 μM, representing a 25- to 550-fold differential between cancer and normal cell lines .

In Vivo AML Xenograft

Model context

10 mg/kg/day p.o.
near-complete tumor stasis

Supports oral dosing model-response interpretation

MV4-11 model; recurrence prevented at 20–30 mg/kg

Evidence Dimension	Growth inhibition (GI50) in cancer cell lines versus normal CHO cells
Target Compound Data	Cancer cell lines: GI50 = 0.002–0.044 μM (solid tumors); single to double-digit nM (leukemia); Normal CHO cells: GI50 = 1.1 μM
Comparator Or Baseline	Normal CHO cells (non-cancerous baseline)
Quantified Difference	JSH-150 exhibits 25× to 550× lower potency against normal CHO cells compared to cancer cell lines
Conditions	72-hour proliferation assay; cell lines: A375, A431, BE(2)M17, GIST-T1, COLO205, AML, CLL, B-cell lymphoma, CHO

Why This Matters

The 25- to 550-fold differential between cancer and normal cell sensitivity provides a quantitative baseline for therapeutic window assessment and supports the use of JSH-150 in experiments where minimizing non-specific cytotoxicity is critical.

Cross-Species Oral Bioavailability

JSH-150 incorporates a stereospecific (1r,4r)-cyclohexyl diamine linker that was optimized through iterative structure-guided rational drug design from an initial thiazolyl-aminopyridine scaffold [1]. This stereochemical configuration is critical for achieving the 1 nM CDK9 IC50 and 300–10,000-fold CDK family selectivity [1]. The compound's IUPAC name specifies the (1r,4r) stereochemistry: 4-(((4-(5-chloro-2-(((1r,4r)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile . This stereospecific linker is a differentiating structural feature not present in other CDK9 inhibitor chemotypes such as flavopiridol (flavone alkaloid), SNS-032 (aminothiazole), or dinaciclib (pyrazolopyrimidine) [2].

Cross-Species Oral PK

Reported

F = 45.0% (mouse)
45.1% (rat) / 39.2% (dog)

Supports PK/PD model design

Consistent oral exposure across three species

Evidence Dimension	Presence of stereospecific (1r,4r)-cyclohexyl diamine linker in CDK9 inhibitor scaffold
Target Compound Data	JSH-150 contains (1r,4r)-4-((2-methoxyethyl)amino)cyclohexyl linker; stereochemistry confirmed by IUPAC nomenclature and X-ray crystallography of related analogs
Comparator Or Baseline	Flavopiridol (flavone alkaloid); SNS-032 (aminothiazole); dinaciclib (pyrazolopyrimidine) — none contain the cyclohexyl diamine linker
Quantified Difference	JSH-150's stereospecific cyclohexyl linker is unique among major CDK9 inhibitor chemotypes; stereochemical inversion or removal reduces CDK9 potency by >100-fold (per SAR analysis in source paper)
Conditions	Structure-guided rational drug design; SAR analysis from lead optimization campaign (compounds 1–40)

Why This Matters

The stereospecific cyclohexyl linker confers a unique binding mode to CDK9 that cannot be replicated by other CDK9 inhibitor scaffolds, ensuring that JSH-150 is not functionally interchangeable with alternative CDK9 tool compounds in mechanistic studies.

• [1] Wang B, Wu J, Wu Y, et al. Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor. Eur J Med Chem. 2018;158:896-916. View Source
• [2] Asghar U, Witkiewicz AK, Turner NC, Knudsen ES. The history and future of targeting cyclin-dependent kinases in cancer therapy. Nat Rev Drug Discov. 2015;14(2):130-146. View Source

JSH-150 Application Scenarios

Solid Tumor Transcriptional Studies

JSH-150's 1,720-fold selectivity over CDK7 and KINOMEscan S(1) score of 0.01 across 468 kinases makes it the preferred CDK9 inhibitor for target validation studies where off-target kinase engagement would confound mechanistic interpretation [1]. Use JSH-150 when experimental designs require unambiguous attribution of RNA Pol II Ser2 phosphorylation inhibition, MCL-1 downregulation, or c-Myc suppression specifically to CDK9 blockade rather than to concurrent CDK1/2/4/7 inhibition. This selectivity profile is particularly critical for transcriptomic and phosphoproteomic studies where multi-kinase inhibition generates complex, difficult-to-deconvolute signaling signatures [1].

Chronic Oral Dosing Regimens

JSH-150's consistent oral bioavailability across mouse (45.01%), rat (45.10%), and dog (39.15%) supports reproducible in vivo pharmacology studies across species and enables PK/PD modeling with predictable exposure . This multi-species PK profile is particularly valuable for translational studies requiring species-to-species dose extrapolation and for organizations conducting parallel efficacy studies in multiple preclinical models. Note species-specific T1/2 differences: mouse (1.55 h) requires twice-daily dosing for sustained target engagement; dog (20.37 h) supports once-daily dosing .

Kinome Profiling Chemical Probe

JSH-150's dose-dependent tumor suppression profile in the MV4-11 xenograft model enables researchers to match dosing regimens to specific experimental endpoints [1]. For acute target engagement and short-term tumor suppression studies, 10 mg/kg/day oral dosing provides near-complete tumor growth inhibition during the treatment period. For studies requiring sustained response without post-treatment recurrence, 20–30 mg/kg/day dosing is indicated based on the observed prevention of tumor regrowth in the 7-day post-treatment observation period . Body weight stability across all doses supports extended dosing protocols without toxicity-driven confounding .

Cancer-Selective Cytotoxicity Profiling

JSH-150 serves as an optimal high-selectivity reference control when evaluating novel CDK9 inhibitors or profiling pan-CDK inhibitors [1]. Its combination of 1 nM CDK9 IC50, >300-fold CDK family selectivity, and KINOMEscan S(1) score of 0.01 establishes a benchmark against which investigational compounds' selectivity and potency can be quantitatively assessed [1]. In experiments comparing CDK9-specific versus pan-CDK inhibition, JSH-150 provides the clean CDK9-specific arm while compounds like flavopiridol or dinaciclib represent pan-CDK or multi-CDK inhibition profiles .

Application

Selection Property

Validation Focus

Solid tumor transcriptional research

CDK9 target engagement in solid tumor models

Verify anti-proliferative response across diverse solid tumor cell lines

Oral dosing regimen studies

Cross-species oral bioavailability profile

Confirm exposure and tumor stasis endpoints in specific in vivo models

Kinome selectivity probe

High kinome-wide selectivity (S score context)

Benchmark against less-selective CDK inhibitors for phenotype deconvolution

Cancer-selective cytotoxicity profiling

Documented cancer vs. normal cell GI50 margin

Assess selectivity in co-culture or toxicology screening models

• [1] Wang B, Wu J, Wu Y, et al. Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor. Eur J Med Chem. 2018;158:896-916. View Source